Cas no 864068-82-6 (N-(imidazo1,2-apyridin-6-ylmethyl)-N-methylamine)

N-(imidazo[1,2-a]pyridin-6-ylmethyl)-N-methylamine is a heterocyclic amine derivative featuring an imidazopyridine core with a methylaminomethyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The imidazopyridine scaffold is known for its role in modulating various pharmacological targets, including receptors and enzymes. The presence of the N-methylamine group enhances its reactivity, facilitating further functionalization. Its structural properties make it suitable for applications in drug discovery, particularly in the development of small-molecule therapeutics. The compound exhibits favorable physicochemical characteristics, including moderate solubility and stability under standard conditions.

N-(imidazo1,2-apyridin-6-ylmethyl)-N-methylamine structure

864068-82-6 structure

Product Name:N-(imidazo1,2-apyridin-6-ylmethyl)-N-methylamine

CAS No:864068-82-6

MF:C₉H₁₁N₃

MW:161.203741312027

CID:719891

PubChem ID:7537497

Update Time:2025-10-29

N-(imidazo1,2-apyridin-6-ylmethyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

- 1-imidazo[1,2-a]pyridin-6-yl-N-methylmethanamine
- Imidazo[1,2-a]pyridine-6-methanamine,N-methyl-
- {imidazo[1,2-a]pyridin-6-ylmethyl}(methyl)amine
- N-(Imidazo[1,2-a]pyridin-6-ylmethyl)-N-methylamine
- N-(imidazo1,2-apyridin-6-ylmethyl)-N-methylamine
- 1-(IMIDAZO[1,2-A]PYRIDIN-6-YL)-N-METHYLMETHANAMINE
- FT-0645243
- 864068-82-6
- AKOS006346197
- AB44218
- J-503559
- SCHEMBL17790192
- MS-22269
- DTXSID00428725
- ({imidazo[1,2-a]pyridin-6-yl}methyl)(methyl)amine
- DB-076609
- Inchi： 1S/C9H11N3/c1-10-6-8-2-3-9-11-4-5-12(9)7-8/h2-5,7,10H,6H2,1H3
- InChI Key： VTAYGJSBPFKWJX-UHFFFAOYSA-N
- SMILES： N12C=CN=C1C=CC(=C2)CNC

Computed Properties

Exact Mass: 161.09500
Monoisotopic Mass: 161.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 29.3Å²

Experimental Properties

Density: 1.15
Refractive Index: 1.615
PSA: 29.33000
LogP: 1.44460

N-(imidazo1,2-apyridin-6-ylmethyl)-N-methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N478260-2.5mg	N-(imidazo[1,2-a]pyridin-6-ylmethyl)-N-methylamine	864068-82-6		2.5mg	$ 50.00	2022-06-03
TRC	N478260-5mg	N-(imidazo[1,2-a]pyridin-6-ylmethyl)-N-methylamine	864068-82-6		5mg	$ 65.00	2022-06-03
TRC	N478260-25mg	N-(imidazo[1,2-a]pyridin-6-ylmethyl)-N-methylamine	864068-82-6		25mg	$ 115.00	2022-06-03
Key Organics Ltd	MS-22269-250MG	({imidazo[1,2-a]pyridin-6-yl}methyl)(methyl)amine	864068-82-6	>95%	0.25 g	￡122.00	2023-04-17
Key Organics Ltd	MS-22269-0.25g	({imidazo[1,2-a]pyridin-6-yl}methyl)(methyl)amine	864068-82-6	>95%	0.25g	£122.00	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1623474-250mg	1-(Imidazo[1,2-a]pyridin-6-yl)-N-methylmethanamine	864068-82-6	98%	250mg	￥1685.00	2024-04-28